![molecular formula C23H21ClN2O5 B4057388 methyl 11-(6-chloro-1,3-benzodioxol-5-yl)-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepine-2-carboxylate](/img/structure/B4057388.png)
methyl 11-(6-chloro-1,3-benzodioxol-5-yl)-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepine-2-carboxylate
Overview
Description
Methyl 11-(6-chloro-1,3-benzodioxol-5-yl)-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepine-2-carboxylate is a useful research compound. Its molecular formula is C23H21ClN2O5 and its molecular weight is 440.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 440.1138995 g/mol and the complexity rating of the compound is 773. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Derivative Studies
Research on derivatives of the base chemical structure includes the exploration of novel derivatives and ring systems of annulated pyrrolobenzo[1,4]diazepines, indicating a focus on synthesizing new compounds with potential application in medicinal chemistry. For example, (S)-11-Thioxo-2,3,11,11a-tetrahydro-1H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5(10H)-one has been used to generate new ring systems, showcasing the compound's versatility for creating molecules with potential pharmacological applications (A. Schmidt, A. Lindner, A. Shilabin, M. Nieger, 2008).
Structure-Activity Relationship (SAR) Studies
Research into structure-activity relationships (SAR) of 3,5-disubstituted 4,5-dihydro-6H-imidazo[1,5-a][1,4]benzodiazepin-6-ones at diazepam-sensitive and -insensitive receptors indicates the compound's relevance in understanding benzodiazepine receptor interactions. These studies provide insights into how various modifications impact the affinity and selectivity towards different receptor isoforms, essential for designing targeted therapeutic agents (S. Ananthan, S. D. Clayton, S. Ealick, G. Wong, G. Evoniuk, P. Skolnick, 1993).
Corrosion Inhibition Studies
The compound's derivatives have been investigated for their corrosion inhibition properties, particularly for mild steel in acidic environments. This research demonstrates the compound's potential as a corrosion inhibitor, providing a foundation for developing new materials that can offer protection against corrosion, thereby extending the lifespan of metal structures and components in various industrial applications (T. Laabaissi, M. Rbaa, F. Benhiba, Z. Rouifi, U. P. Kumar, F. Bentiss, H. Oudda, B. Lakhrissi, I. Warad, A. Zarrouk, 2021).
Pharmacological Activity Exploration
Studies on the synthesis and biological evaluation of phenylacetyl derivatives containing the dibenzodiazepin-11-one skeleton highlight the ongoing research into potential central nervous system (CNS) acting agents. This area of study is crucial for identifying new therapeutic agents for various psychiatric and neurological disorders, demonstrating the broader applicability of these compounds in medicinal chemistry and pharmacology (T. Watanabe, A. Kakefuda, A. Tanaka, K. Takizawa, S. Hirano, H. Shibata, Y. Yamagiwa, I. Yanagisawa, 1998).
Properties
IUPAC Name |
methyl 6-(6-chloro-1,3-benzodioxol-5-yl)-9-methyl-7-oxo-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepine-8-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN2O5/c1-11-7-16-20(22(27)19(11)23(28)29-2)21(26-15-6-4-3-5-14(15)25-16)12-8-17-18(9-13(12)24)31-10-30-17/h3-6,8-9,11,19,21,25-26H,7,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFPSIIOJOXIKRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C(NC3=CC=CC=C3N2)C4=CC5=C(C=C4Cl)OCO5)C(=O)C1C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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